Cas no 1153471-05-6 ((2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine)

• Product Name: (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine
• CAS No: 1153471-05-6
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5157033
• PubChem ID: 43396856
• Update Time: 2026-03-04

(2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine
• 2-Pyridinemethanamine, N-(2-ethoxyethyl)-α-methyl-

• Inchi： 1S/C11H18N2O/c1-3-14-9-8-12-10(2)11-6-4-5-7-13-11/h4-7,10,12H,3,8-9H2,1-2H3
• InChI Key： HQAZKGJESQRSOG-UHFFFAOYSA-N
• SMILES： O(CC)CCNC(C)C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2

Additional information on (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine

Introduction to (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1153471-05-6 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine, provides a detailed insight into its chemical structure, which comprises an ethoxyethyl group linked to a pyridine moiety through an amine functional group. This unique structural configuration imparts distinct properties and potential applications that make it a subject of intense study.

The ethoxyethyl group, characterized by its hydrophobic and lipophilic balance, plays a crucial role in modulating the solubility and bioavailability of the compound. This feature is particularly valuable in drug design, where optimal solubility is often a critical factor for effective pharmacokinetics. The pyridine ring, on the other hand, is known for its ability to interact with various biological targets, including enzymes and receptors, due to its electron-rich nature and aromatic stability.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological pathways. The combination of the pyridine ring and the amine group in (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine suggests potential applications in the development of central nervous system (CNS) therapeutics. Studies have indicated that pyridine-based compounds can exhibit inhibitory effects on certain enzymes involved in neurotransmitter synthesis and degradation, making them promising candidates for treating neurological disorders.

Moreover, the amine functional group in the compound's structure opens up possibilities for further derivatization, allowing researchers to tailor its properties for specific applications. For instance, modifications at the amine group can enhance binding affinity to target proteins or improve metabolic stability, which are essential factors in drug development.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity. Molecular modeling studies on (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine have revealed potential interactions with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. These interactions are of particular interest as GPCRs are involved in a wide range of physiological processes and are targeted by numerous therapeutic agents.

The compound's structural features also make it a valuable tool for studying protein-ligand interactions. The pyridine ring can serve as a hydrogen bond acceptor, while the ethoxyethyl group can form hydrophobic interactions with complementary regions of proteins. This dual functionality allows for the design of highly specific ligands that can modulate protein activity with high precision.

In addition to its potential therapeutic applications, (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine has shown promise in material science research. Its unique chemical properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. For instance, incorporating this compound into polymer matrices can improve thermal stability and mechanical strength, making it useful in high-performance materials.

The synthesis of (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. By functionalizing different parts of its structure, researchers can create derivatives with tailored properties for specific applications. This modular approach to drug design allows for rapid innovation and the exploration of new therapeutic avenues.

The growing interest in targeted therapy has also highlighted the importance of compounds like (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine. Its ability to selectively interact with biological targets makes it an ideal candidate for developing personalized medicine approaches. By understanding how this compound interacts with different biological systems, researchers can develop treatments that are more effective and have fewer side effects.

In conclusion, (2-Ethoxyethyl)[1-(pyridin-2-yl)ethyl]amine is a multifaceted compound with significant potential in various fields of research. Its unique structural features make it a valuable tool for drug development, material science, and fundamental biological studies. As research continues to uncover new applications for this compound, its importance is likely to grow even further.